Cas no 2138103-54-3 (4-ethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one)

• Product Name: 4-ethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one
• CAS No: 2138103-54-3
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6268707
• PubChem ID: 165844353
• Update Time: 2025-06-13

4-ethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138103-54-3
• 4-ethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one
• EN300-1158760

• Inchi： 1S/C10H15N3O/c1-2-8-3-4-9(14)7-10(8)13-6-5-11-12-13/h5-6,8,10H,2-4,7H2,1H3
• InChI Key： DYJRMPIQCZORME-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)C(C1)N1C=CN=N1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 4-ethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one

Chemical Profile of 4-ethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one (CAS No. 2138103-54-3)

4-ethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2138103-54-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone features a cyclohexane core substituted with an ethyl group at the 4-position and a 1H-1,2,3-triazole moiety at the 3-position. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The triazole ring in 4-ethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability. Triazole derivatives have been extensively explored for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of this motif into the cyclohexanone backbone not only modifies the physicochemical properties of the molecule but also opens avenues for exploring novel biological activities.

The ethyl substituent at the 4-position of the cyclohexane ring influences the overall shape and flexibility of the molecule. This feature can be strategically leveraged to optimize pharmacokinetic profiles, such as solubility and blood-brain barrier penetration. The combination of these structural elements makes 4-ethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one a promising candidate for further investigation in therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential bioactive compounds. The structural framework of 4-ethyl-3-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one has been utilized in these simulations to explore interactions with biological targets such as enzymes and receptors. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases.

In the context of drug development, the synthesis of analogs derived from 4-ethyl-3-(1H-1,2,3-triazol-1-y)cyclohexanone represents an exciting frontier. By modifying substituents or introducing additional functional groups, researchers can fine-tune the pharmacological properties of the parent compound. For instance, halogenation or alkylation at specific positions could alter reactivity patterns or enhance binding interactions with target proteins.

The role of heterocyclic compounds like triazoles in medicinal chemistry cannot be overstated. These structures often exhibit superior pharmacological profiles compared to their acyclic counterparts due to enhanced rigidity and electronic distribution. The cyclohexanone core provides additional conformational flexibility while maintaining stability under physiological conditions. This balance is crucial for designing molecules that can effectively traverse biological membranes and reach their intended targets.

Current research in this area is focused on developing novel derivatives with improved efficacy and reduced side effects. Techniques such as parallel synthesis and high-throughput screening are being employed to accelerate the discovery process. The structural diversity offered by compounds like 4-Ethyl-(triazol)-cyclohexanone (CAS No: 213810354) allows for extensive exploration of biological activities across multiple therapeutic categories.

The pharmacokinetic behavior of 4-Ethyl-(triazol)-cyclohexanone (CAS No: 213810354) is another critical aspect that demands attention during drug development. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) must be carefully evaluated to ensure clinical relevance. Advanced modeling techniques are now capable of predicting these parameters with remarkable accuracy based on molecular structure alone.

One notable application of triazole-containing compounds is in the treatment of fungal infections. The triazole scaffold disrupts ergosterol biosynthesis in fungi by inhibiting lanosterol demethylation enzymes like CYP51A1. This mechanism has led to several successful antifungal drugs being marketed worldwide. The versatility of 4-Ethyl-(triazol)-cyclohexanone (CAS No: 213810354) suggests potential utility in this domain as well.

The synthesis pathways for producing 4-Ethyl-(triazol)-cyclohexanone (CAS No: 213810354) are also an area of active interest among synthetic chemists. Efficient multi-step sequences involving cycloaddition reactions between azides and alkynes have been reported recently for constructing the triazole ring efficiently under mild conditions. Such methodologies align with green chemistry principles by minimizing waste generation while maintaining high yields.

In conclusion,4-Ethyl-(triazol)-cyclohexanone (CAS No: 213810354) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups offers opportunities for designing molecules with tailored biological activities across various disease indications including oncology, neurology, inflammation, cardiovascular diseases, among others where triazole derivatives have shown promise so far.